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Compound of Interest

Compound Name: 3-Methoxybenzene-1,2-diamine

Cat. No.: B1295814 Get Quote

Essential Safety and Handling Guide for 3-
Methoxybenzene-1,2-diamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Methoxybenzene-1,2-diamine. Adherence to these procedures is essential for

ensuring laboratory safety and maintaining experimental integrity.

Hazard Summary
3-Methoxybenzene-1,2-diamine is a chemical that poses several health risks. According to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is

harmful if swallowed, inhaled, or in contact with skin.[1] It is also known to cause skin and

serious eye irritation.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1295814?utm_src=pdf-interest
https://www.benchchem.com/product/b1295814?utm_src=pdf-body
https://www.benchchem.com/product/b1295814?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzene-1_2-diamine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methoxybenzene-1_2-diamine
https://sds.fluorochem.co.uk/eng/sds_F511602_en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Description

Acute Toxicity, Oral Harmful if swallowed.[1]

Acute Toxicity, Dermal Harmful in contact with skin.[1]

Acute Toxicity, Inhalation Harmful if inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][2]

Specific target organ toxicity May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 3-Methoxybenzene-1,2-diamine, the use of appropriate

personal protective equipment is mandatory.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact, as the

substance is harmful and

causes skin irritation.[1][2]

Eye and Face Protection
Safety goggles with side

shields or a face shield.

To protect against splashes

and prevent serious eye

irritation.[1][2][4]

Skin and Body Protection

Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Consider disposable coveralls

for extensive handling.

To minimize skin exposure.[5]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

spill cleanup, a NIOSH-

approved respirator with

appropriate cartridges is

necessary.

To prevent inhalation, as the

substance is harmful if inhaled

and may cause respiratory

irritation.[1][2][3]
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Operational Plan: Safe Handling Workflow
Proper handling procedures are critical to minimize exposure and prevent contamination.

Preparation

Handling

Post-Handling & Cleanup

Designate Handling Area
(Fume Hood)

Assemble All Required PPE

Gather Materials and Chemical

Don Appropriate PPE

Proceed to Handling

Handle Chemical in Fume Hood

Clean and Decontaminate Work Area

After Use

Doff PPE Correctly

Wash Hands Thoroughly

 

Waste Collection

Temporary Storage

Final Disposal

Label Waste Container
'Hazardous Waste'

Segregate from Incompatible Waste

Collect Chemical Waste in Container

Tightly Seal Container

When Not Adding Waste

Store in Designated Satellite
Accumulation Area

Request Pickup by
EH&S or Licensed Contractor

For Final Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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